Cas no 16722-51-3 (Benzenesulfonic acid,4-methyl-, ion(1-))

Benzenesulfonic acid,4-methyl-, ion(1-) structure
16722-51-3 structure
Product Name:Benzenesulfonic acid,4-methyl-, ion(1-)
CAS No:16722-51-3
MF:C7H7O3S
MW:171.193681001663
CID:121842
PubChem ID:85570
Update Time:2025-04-18

Benzenesulfonic acid,4-methyl-, ion(1-) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-methyl-, ion(1-)
    • 4-methylbenzenesulfonate
    • 4-toluene sulfonate
    • p-Toluene sulfonate
    • Toluene-4-sulfonate
    • p-Methylbenzenesulfonate
    • 4-Methylbenzenesulfonic acid anion
    • DTXSID7045075
    • p-toluene-sulfonate
    • para-toluenesulfonate
    • CHEBI:27023
    • p-toluenesulphonate
    • 4-methylbenzene sulphonate
    • p-toluene sulphonate
    • p-toluene-sulphonate
    • NS00131881
    • 4-methylbenzenesulphonate
    • 4-toluenesulphonate
    • rho-toluene-sulphonate
    • para-toluene sulphonate
    • AMY2478
    • JOXIMZWYDAKGHI-UHFFFAOYSA-M
    • Q27109927
    • tosylate
    • p-toluensulfonate
    • 4-methylphenylsulphonate
    • 4-methyl-benzenesulfonate
    • 16722-51-3
    • 4-Toluenesulfonate
    • Benzenesulfonic acid, 4-methyl-, ion(1-)
    • paratoluene sulfonate
    • racemic tosylate
    • 4-Toluene sulfonic acid
    • 4-methylbenzenesulfonic acid, ion(1-)
    • AKOS015890572
    • monotosylate
    • Inchi: 1S/C7H8O3S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H,8,9,10)/p-1
    • InChI Key: JOXIMZWYDAKGHI-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 171.01161
  • Monoisotopic Mass: 171.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 65.6A^2

Experimental Properties

  • Melting Point: 106-107 DEG C /ANHYDROUS/
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 57.2

Benzenesulfonic acid,4-methyl-, ion(1-) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Acetone ;  2 h, 20 - 30 °C
1.2 4 h, 20 - 30 °C
Reference
Method for preparing suplatast tosylate
, China, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Dichloromethane ;  24 h, 50 °C
Reference
Improved process for preparing suplatast tosilate
Li, Zhiyu; Lu, Pingbo; Mo, Fenzhu; You, Qidong, Zhongguo Yaowu Huaxue Zazhi, 2009, 19(1), 45-47

Production Method 3

Reaction Conditions
1.1 20 °C → 60 °C; 20 - 24 h, 50 - 60 °C
Reference
Preparation method of Suplatast tosilate and its intermediates
, China, , ,

Production Method 4

Reaction Conditions
1.1 Solvents: Acetone ;  10 h, reflux; 3 h, cooled
Reference
Synthesis of suplatast tosilate
Li, Chungang; Liu, Ying; Liu, Yanmin; Jia, Zheng; Dong, Zhuo, Guangdong Yaoxueyuan Xuebao, 2009, 25(3), 278-280

Production Method 5

Reaction Conditions
Reference
Method of evaluating evenness of suplatast tosylate crystal, even crystal, and process for producing the same
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Preparation of suplatast tosilate crystals
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
Reference
Synthesis and Antiallergic Activity of Dimethyl-2-(phenylcarbamoyl)ethylsulfonium p-Toluenesulfonate Derivatives
Tada, Yukio; Yamawaki, Ichiro; Ueda, Shuichi; Matsumoto, Hiroshi; Matsuura, Naosuke; et al, Journal of Medicinal Chemistry, 1998, 41(18), 3330-3336

Production Method 8

Reaction Conditions
Reference
Ideal enantiomeric resolution by recrystallization of a racemic compound (part 4): relationship between enantiomeric resolution phenomenon and crystal properties
Tamura, Rui; Ushio, Takanori; Takahashi, Hiroki; Nakamura, Kimitaka; Azuma, Nagao; et al, Chirality, 1997, 9(3), 220-224

Production Method 9

Reaction Conditions
Reference
Sulfonium compounds and pharmaceuticals containing them
, Federal Republic of Germany, , ,

Benzenesulfonic acid,4-methyl-, ion(1-) Raw materials

Benzenesulfonic acid,4-methyl-, ion(1-) Preparation Products

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